R-82913
R-82913
R-82913, also known as 9-Cmbib; NSC 637653, 9-Cl-Tibo, is a RNA-directed DNA polymerase inhibitor potentially for the treatment of HIV infection. R 82913 reduce 5-HT2 receptor-mediated DOI-head-shakes in mice. R82913 inhibited the replication of thirteen different strains of HIV-1 in CEM cells with a median IC50 of 0.15 microM. R82913 was 20-fold more potent than AZT-TP in the inhibition of HIV-1 reverse transcriptase in an assay. R82913 has no effect on the replication of HIV-2 in CEM cells and does not inhibit the reverse transcriptase from this virus.
Brand Name:
Vulcanchem
CAS No.:
126347-69-1
VCID:
VC0540951
InChI:
InChI=1S/C16H20ClN3S/c1-10(2)4-5-19-9-12-6-13(17)7-14-15(12)20(8-11(19)3)16(21)18-14/h4,6-7,11H,5,8-9H2,1-3H3,(H,18,21)/t11-/m0/s1
SMILES:
CC1CN2C3=C(CN1CC=C(C)C)C=C(C=C3NC2=S)Cl
Molecular Formula:
C16H20ClN3S
Molecular Weight:
321.9 g/mol
R-82913
CAS No.: 126347-69-1
Inhibitors
VCID: VC0540951
Molecular Formula: C16H20ClN3S
Molecular Weight: 321.9 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 126347-69-1 |
|---|---|
| Product Name | R-82913 |
| Molecular Formula | C16H20ClN3S |
| Molecular Weight | 321.9 g/mol |
| IUPAC Name | (11S)-6-chloro-11-methyl-10-(3-methylbut-2-enyl)-1,3,10-triazatricyclo[6.4.1.04,13]trideca-4,6,8(13)-triene-2-thione |
| Standard InChI | InChI=1S/C16H20ClN3S/c1-10(2)4-5-19-9-12-6-13(17)7-14-15(12)20(8-11(19)3)16(21)18-14/h4,6-7,11H,5,8-9H2,1-3H3,(H,18,21)/t11-/m0/s1 |
| Standard InChIKey | RCSLUNOLLUVOOG-NSHDSACASA-N |
| Isomeric SMILES | C[C@H]1CN2C3=C(CN1CC=C(C)C)C=C(C=C3NC2=S)Cl |
| SMILES | CC1CN2C3=C(CN1CC=C(C)C)C=C(C=C3NC2=S)Cl |
| Canonical SMILES | CC1CN2C3=C(CN1CC=C(C)C)C=C(C=C3NC2=S)Cl |
| Appearance | Solid powder |
| Description | R-82913, also known as 9-Cmbib; NSC 637653, 9-Cl-Tibo, is a RNA-directed DNA polymerase inhibitor potentially for the treatment of HIV infection. R 82913 reduce 5-HT2 receptor-mediated DOI-head-shakes in mice. R82913 inhibited the replication of thirteen different strains of HIV-1 in CEM cells with a median IC50 of 0.15 microM. R82913 was 20-fold more potent than AZT-TP in the inhibition of HIV-1 reverse transcriptase in an assay. R82913 has no effect on the replication of HIV-2 in CEM cells and does not inhibit the reverse transcriptase from this virus. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | 4,5,6,7-tetrahydro-9-chloro-5-methyl-6-(3-methyl-2-butenyl)imidazo(4,5,1-jk)(1,4)benzodiazepin-2-(1H)-thione 9-chloro-4,5,6,7-tetrahydro-5-methyl-6-(3-methyl-2-butenyl)imidazo(4,5,1-jk)(1,4)benzodiazepine-2-(1H)-thione 9-Cl-TIBO 9-CMBIB R 82913 R 82913, (R)-isomer R-82913 R82913 |
| Reference | 1: Vandamme AM, Debyser Z, Pauwels R, De Vreese K, Goubau P, Youle M, Gazzard B, 2: Geissler RG, Ganser A, Ottmann OG, Kojouharoff G, Reutzel P, Andries K, 3: White EL, Buckheit RW Jr, Ross LJ, Germany JM, Andries K, Pauwels R, Janssen |
| PubChem Compound | 3000237 |
| Last Modified | Nov 11 2021 |
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